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Compound of Interest

Compound Name: 1H-Indole-2-carboxamide

Cat. No.: B168031

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential safety and logistical information for the
proper disposal of 1H-Indole-2-carboxamide (CAS No. 1670-84-4), a compound used in
various research applications.

Hazard and Safety Information

1H-Indole-2-carboxamide is classified as a substance that can cause skin irritation, serious
eye irritation, and may cause respiratory irritation.[1] Therefore, strict adherence to safety
protocols is mandatory during its handling and disposal.

Summary of GHS Hazard Classifications:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315 - Causes skin irritation[1]
Serious Eye Damage/Eye oA H319 - Causes serious eye
Irritation irritation[1]

Specific Target Organ Toxicity 3 H335 - May cause respiratory
(Single Exposure) irritation[1]
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Personal Protective Equipment (PPE)

When handling 1H-Indole-2-carboxamide, especially during disposal procedures, it is crucial

to use appropriate personal protective equipment to prevent exposure.

Recommended Personal Protective Equipment:

Protection Type Specification

Wear safety glasses with side-shields or

Eye/Face Protection )
chemical goggles.

Wear protective gloves (e.g., nitrile rubber), and

Skin Protection
a lab coat.

Use a NIOSH-approved respirator with an
Respiratory Protection appropriate cartridge if ventilation is inadequate

or dust is generated.

Hand Protection Wash hands thoroughly after handling.[1][2]

Disposal Procedure

The primary method for the disposal of 1H-Indole-2-carboxamide is to send it to an approved
waste disposal plant.[1][2][3] It is imperative to follow local, state, and federal regulations

regarding chemical waste disposal.
Step-by-Step Disposal Protocol:
» Containerization:

o Ensure the waste 1H-Indole-2-carboxamide is stored in a suitable, closed, and properly
labeled container.

o The container should be kept in a cool, dry, and well-ventilated area.[4]

e \Waste Collection:
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o For spills, sweep up the solid material, avoiding dust formation, and place it into a suitable
container for disposal.[2][4][5]

o Do not allow the product to enter drains, other waterways, or soil.[3]

e Engage a Licensed Waste Disposal Service:
o Contact a licensed hazardous waste disposal company to arrange for pickup and disposal.

o Provide the waste disposal company with the Safety Data Sheet (SDS) for 1H-Indole-2-
carboxamide.

e Documentation:

o Maintain records of the disposal, including the date, quantity, and the name of the disposal
company, in accordance with laboratory and institutional policies.

Emergency Procedures

In the event of accidental release or exposure, follow these emergency procedures:

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] If not
breathing, give artificial respiration.[1] Consult a physician.[1][4]

» Skin Contact: Wash off with soap and plenty of water.[1][4] Remove contaminated clothing
and wash it before reuse.[3]

o Eye Contact: Rinse cautiously with water for at least 15 minutes.[1][2][5] Remove contact
lenses if present and easy to do.[1][2][5] Continue rinsing.[1][2][5] Consult a physician.[1][4]

 Ingestion: Rinse mouth with water.[2][4][5] Do NOT induce vomiting.[3] Never give anything
by mouth to an unconscious person.[4] Call a physician or poison control center immediately.

[5]

Disposal Workflow
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Caption: Workflow for the proper disposal of 1H-Indole-2-carboxamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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